Cas no 1286732-89-5 (1-6-(1H-pyrazol-1-yl)pyridazin-3-ylpiperidine-3-carboxylic acid)

• Product Name: 1-6-(1H-pyrazol-1-yl)pyridazin-3-ylpiperidine-3-carboxylic acid
• CAS No: 1286732-89-5
• MF: C₁₃H₁₅N₅O₂
• MW: 273.290501832962
• CID: 6153002
• PubChem ID: 52992019
• Update Time: 2025-07-24

1-6-(1H-pyrazol-1-yl)pyridazin-3-ylpiperidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-6-(1H-pyrazol-1-yl)pyridazin-3-ylpiperidine-3-carboxylic acid
• AKOS024618992
• 1-[6-(1H-pyrazol-1-yl)pyridazin-3-yl]piperidine-3-carboxylic acid
• 1286732-89-5
• 1-(6-pyrazol-1-ylpyridazin-3-yl)piperidine-3-carboxylic acid
• 1-(6-(1H-pyrazol-1-yl)pyridazin-3-yl)piperidine-3-carboxylic acid
• F1967-1196

• Inchi： 1S/C13H15N5O2/c19-13(20)10-3-1-7-17(9-10)11-4-5-12(16-15-11)18-8-2-6-14-18/h2,4-6,8,10H,1,3,7,9H2,(H,19,20)
• InChI Key： ABCZOMLFIQIELB-UHFFFAOYSA-N
• SMILES： OC(C1CN(C2=CC=C(N3C=CC=N3)N=N2)CCC1)=O

Computed Properties

• Exact Mass: 273.12257474g/mol
• Monoisotopic Mass: 273.12257474g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 354
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 84.1Ų

Additional information on 1-6-(1H-pyrazol-1-yl)pyridazin-3-ylpiperidine-3-carboxylic acid

Introduction to 1-6-(1H-pyrazol-1-yl)pyridazin-3-ylpiperidine-3-carboxylic acid (CAS No. 1286732-89-5)

1-6-(1H-pyrazol-1-yl)pyridazin-3-ylpiperidine-3-carboxylic acid is a structurally complex organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique scaffold and potential biological activities. The compound belongs to a class of heterocyclic molecules that are widely studied for their pharmacological properties. Its molecular structure incorporates three distinct heterocyclic rings: a pyrazole, a pyridazine, and a piperidine moiety, which are connected through a carboxylic acid linkage at the 3-position of the piperidine ring. This arrangement creates a multifaceted chemical entity with the potential for diverse interactions with biological targets.

The synthesis of 1-6-(1H-pyrazol-1-yl)pyridazin-3-ylpiperidine-3-carboxylic acid involves a series of carefully orchestrated organic reactions that highlight the synthetic prowess required to construct such intricate molecular architectures. The process typically begins with the preparation of key intermediates, such as 1H-pyrazole derivatives and pyridazine-based compounds, which are then coupled to form the core scaffold. The introduction of the piperidine ring and subsequent functionalization at the 3-position via carboxylation reactions are critical steps that determine the final properties of the compound.

One of the most compelling aspects of 1-6-(1H-pyrazol-1-yl)pyridazin-3-ylpiperidine-3-carboxylic acid is its potential as a pharmacophore in drug discovery. The combination of heterocyclic rings in its structure allows for multiple interactions with biological targets, including enzymes and receptors, which are essential for modulating various physiological processes. Recent studies have demonstrated that similar scaffolds containing pyrazole, pyridazine, and piperidine moieties exhibit promising activities in several therapeutic areas, including anti-inflammatory, anticancer, and antimicrobial applications.

In particular, the pyrazole moiety is known for its ability to engage with hydrogen bond donors and acceptors, making it an excellent candidate for binding to biological targets. The pyridazine ring contributes additional structural rigidity and can participate in π-stacking interactions, further enhancing binding affinity. The piperidine component is often associated with favorable pharmacokinetic properties, including good solubility and metabolic stability. Together, these features make 1-6-(1H-pyrazol-1-yl)pyridazin-3-ylpiperidine-3-carboxylic acid a compelling candidate for further investigation in medicinal chemistry.

Recent advancements in computational chemistry have enabled researchers to predict the binding modes and affinity of such complex molecules with greater accuracy. Molecular docking studies have been performed on 1-6-(1H-pyrazol-1-yl)pyridazin-3-ylpiperidine-3-carboxylic acid, revealing potential interactions with targets such as kinases and transcription factors. These predictions have guided experimental efforts to optimize the compound's activity and selectivity. For instance, modifications to the carboxylic acid group have been explored to enhance solubility while maintaining biological activity.

The compound's potential as an intermediate in drug development has also been recognized by several pharmaceutical companies. Researchers are exploring its utility in synthesizing novel analogs that may exhibit improved efficacy or reduced side effects compared to existing therapies. The versatility of its structural framework allows for modifications at multiple positions, enabling the creation of libraries of derivatives for high-throughput screening.

One notable application of 1-6-(1H-pyrazol-1-yl)pyridazin-3-ylpiperidine-3-carboxylic acid is in the development of inhibitors targeting aberrant signaling pathways involved in diseases such as cancer. Preliminary data suggest that derivatives of this compound can modulate key enzymes implicated in tumor growth and progression. While further research is needed to fully elucidate its mechanism of action, these findings underscore its promise as a lead compound for therapeutic intervention.

Another area where this compound shows promise is in anti-inflammatory drug discovery. Chronic inflammation is a hallmark of many diseases, including autoimmune disorders and metabolic syndromes. By targeting inflammatory pathways, compounds like 1-6-(1H-pyrazol-ylyl)pyridazin--yl--carbonyl--substituted piperidines may offer new treatment options. Early studies have indicated that certain analogs can inhibit pro-inflammatory cytokine production without compromising host defense mechanisms.

The synthesis and characterization of 1--(--carbonyl--substituted piperidines) derivatives continue to be an active area of research due to their broad spectrum of potential applications. Advances in synthetic methodologies have made it possible to produce these compounds more efficiently and on larger scales, facilitating their use in both academic and industrial settings. Collaborative efforts between synthetic chemists and biologists are essential for translating laboratory discoveries into tangible therapeutic benefits.

In conclusion,(CAS No.) 1286732--89--5 () represents a structurally intriguing molecule with significant potential in pharmaceutical research. Its unique combination of heterocyclic rings provides a versatile platform for designing molecules with tailored biological activities. As our understanding of disease mechanisms continues to evolve,(the demand for innovative therapeutic agents will only grow.) Future studies should focus on optimizing synthetic routes,(exploring new derivatives),(and evaluating their preclinical efficacy.) By leveraging cutting-edge technologies(such as computational modeling)(and interdisciplinary collaboration),(researchers can unlock(the full potential(of this promising compound.)